Acylation of terminal alkynes with N-acylbenzotriazole: synthesis of conjugated ynones in ionic liquids
Monatshefte für Chemie - Chemical Monthly Pub Date: 2023-05-04 DOI: 10.1007/s00706-023-03066-3
Abstract
1-Butyl-3-methylimidazolium tetra-fluoroborate ([BMIM][BF4]) has been used as an ionic liquid for the synthesis of conjugated ynones in good yields from alkyl/aryl N-acylbenzotriazoles and terminal alkynes in catalytic amounts of zinc chloride. Mild reaction conditions, short reaction time, and excellent functional group tolerance with broad substrate scope are the advantages of this protocol. The [BMIM][BF4] can be recovered and reused without significant loss in efficiency.Graphical abstractRecommended Literature
- [1] Zeotropic Mixtures R1234ze(Z)/acetone and R1234ze(Z)/isohexane as Refrigerants in High Temperature Heat Pumps: influence of the accuracy in thermodynamic properties evaluations: Mélanges zéotropiques R1234ze(Z)/acétone et R1234ze(Z)/isohexane comme fluides frigorigènes dans les pompes à chaleur haute température: influence de la précision dans les évaluations des propriétés thermodynamiques
- [2] Structures and properties of four coordination polymers constructed from 1,3-bis-(4-pyridyl)-propane and aromatic dicarboxylic acids†
- [3] Synthesis of 4-trifluoromethyl 2-pyrones and pyridones through the Brønsted base-catalyzed Pechmann-type reaction with cyclic 1,3-diones†
- [4] Synthesis of azonia cyanine derivatives as NIR fluorescent probes for nucleic acid detection and cell imaging†
- [5] Structural mechanisms of enhanced mechanical property in ZrCu metallic glass at low temperatures
- [6] Synthesis and reactivity of 1-aryl-9H-thieno[3,4-b]chromon-9-ones†
- [7] Structural stability and thermoelectric property optimization of Ca2Si
- [8] Cold plasma treatment for ligand removal from nanocrystals and evolution of surface coordination state
- [9] Triethanolamine as an inexpensive and efficient catalyst for the green synthesis of novel 1H-pyrazolo[1,2-a]pyridazine-5,8-diones under ultrasound irradiation in water and their antibacterial activity†
- [10] Structural, optical properties and photocatalytic activity of spin-coated CuO thin films
